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Introduction
LEB-03-146 is a deubiquitinase-targeting chimera (DUBTAC) that induces the stabilization of

the WEE1 kinase.[1][2][3] As a heterobifunctional molecule, LEB-03-146 links the WEE1

inhibitor AZD1775 (Adavosertib) to the OTUB1 recruiter EN523 through a PEG2 linker.[2][3]

This unique mechanism of action allows LEB-03-146 to recruit the deubiquitinase OTUB1 to

WEE1, leading to the removal of ubiquitin chains and subsequent stabilization of the WEE1

protein.[1][2] These application notes provide detailed protocols for the in vitro use of LEB-03-
146, particularly in the context of WEE1 stabilization in human hepatoma HEP3B cells.

Mechanism of Action: DUBTAC-Mediated Protein
Stabilization
Deubiquitinase-targeting chimeras (DUBTACs) represent an innovative therapeutic modality

aimed at targeted protein stabilization (TPS).[1][4] Unlike proteolysis-targeting chimeras

(PROTACs) which induce protein degradation, DUBTACs function by preventing the

degradation of a target protein. They achieve this by inducing proximity between the target

protein and a deubiquitinase (DUB).

The DUBTAC molecule, LEB-03-146, consists of three key components:

A ligand for the target protein: In this case, AZD1775, which binds to the WEE1 kinase.
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A recruiter for a deubiquitinase: EN523, which covalently binds to a non-catalytic cysteine

residue on OTUB1.[1]

A linker: A PEG2 linker that connects the WEE1 ligand and the OTUB1 recruiter.[2][3]

By simultaneously binding to both WEE1 and OTUB1, LEB-03-146 facilitates the formation of a

ternary complex. This proximity allows OTUB1 to cleave ubiquitin chains from WEE1, thereby

rescuing it from proteasomal degradation and leading to its stabilization and accumulation

within the cell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b12410499?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC10125259/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10125259/
https://nomuraresearchgroup.com/wp-content/uploads/2022/02/Henning-Boike-et-al-2022-NCB.pdf
https://www.medchemexpress.com/leb-03-146.html
https://www.researchgate.net/publication/390946141_Harnessing_the_Deubiquitinase_USP1_for_Targeted_Protein_Stabilization
https://www.benchchem.com/product/b12410499#how-to-use-leb-03-146-in-vitro
https://www.benchchem.com/product/b12410499#how-to-use-leb-03-146-in-vitro
https://www.benchchem.com/product/b12410499#how-to-use-leb-03-146-in-vitro
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12410499?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12410499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12410499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

